2-((Butylamino)methyl)-4,5-diphenyloxazole monohydrochloride

• CAS No.: 33161-73-8
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• IUPAC Name: N-[(4,5-diphenyl-1,3-oxazol-2-yl)methyl]butan-1-amine;hydrochloride
• InChI: InChI=1S/C20H22N2O.ClH/c1-2-3-14-21-15-18-22-19(16-10-6-4-7-11-16)20(23-18)17-12-8-5-9-13-17;/h4-13,21H,2-3,14-15H2,1H3;1H
• InChI Key: HRKXWMXCLGYYJY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=NC(=C(O1)C2=CC=CC=C2)C3=CC=CC=C3.Cl

Description

2-((Butylamino)methyl)-4,5-diphenyloxazole monohydrochloride is a useful research compound. Its molecular formula is C20H23ClN2O and its molecular weight is 342.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8 g. 2-chloromethyl-4,5-diphenyl-oxazole (prepared as described in Example 1 a) and 6.6 g. n-butylamine in 100 ml. anhydrous benzene was refluxed for 4 hours. The reaction mixture was washed with water and the separated benzene phase was distilled at 20 mm. pressure. The oily residue was dissolved in 100 ml. anhydrous ether and a flow of gas hydrogen chloride was bubbled through the resulting solution. The 2-n-butylaminomethyl-4,5-diphenyloxazole hydrochloride was recrystallized from absolute ethanol/anhydrous diethyl ether: 7.4 g., m.p. 120°-123° C (yield 72%).